Cas no 1421524-77-7 (8-tert-butyl-N-(3-fluoro-4-methylphenyl)-6-oxo-2H,3H,4H,6H-pyrimido2,1-b1,3thiazine-3-carboxamide)

• Product Name: 8-tert-butyl-N-(3-fluoro-4-methylphenyl)-6-oxo-2H,3H,4H,6H-pyrimido2,1-b1,3thiazine-3-carboxamide
• CAS No: 1421524-77-7
• MF: C₁₉H₂₂FN₃O₂S
• MW: 375.460286617279
• CID: 6120360
• PubChem ID: 71802337
• Update Time: 2025-10-29

8-tert-butyl-N-(3-fluoro-4-methylphenyl)-6-oxo-2H,3H,4H,6H-pyrimido2,1-b1,3thiazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 8-tert-butyl-N-(3-fluoro-4-methylphenyl)-6-oxo-2H,3H,4H,6H-pyrimido2,1-b1,3thiazine-3-carboxamide
• 8-tert-butyl-N-(3-fluoro-4-methylphenyl)-6-oxo-3,4-dihydro-2H-pyrimido[2,1-b][1,3]thiazine-3-carboxamide
• VU0547203-1
• F6404-1011
• 8-(tert-butyl)-N-(3-fluoro-4-methylphenyl)-6-oxo-2,3,4,6-tetrahydropyrimido[2,1-b][1,3]thiazine-3-carboxamide
• 8-tert-butyl-N-(3-fluoro-4-methylphenyl)-6-oxo-2H,3H,4H,6H-pyrimido[2,1-b][1,3]thiazine-3-carboxamide
• 1421524-77-7
• AKOS024554050

• Inchi： 1S/C19H22FN3O2S/c1-11-5-6-13(7-14(11)20)21-17(25)12-9-23-16(24)8-15(19(2,3)4)22-18(23)26-10-12/h5-8,12H,9-10H2,1-4H3,(H,21,25)
• InChI Key： VKHMCVUCSKUQFK-UHFFFAOYSA-N
• SMILES： S1CC(C(NC2=CC=C(C)C(F)=C2)=O)CN2C(=O)C=C(C(C)(C)C)N=C12

Computed Properties

• Exact Mass: 375.14167629g/mol
• Monoisotopic Mass: 375.14167629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 656
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 87.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 8-tert-butyl-N-(3-fluoro-4-methylphenyl)-6-oxo-2H,3H,4H,6H-pyrimido2,1-b1,3thiazine-3-carboxamide

8-tert-butyl-N-(3-fluoro-4-methylphenyl)-6-oxo-2H,3H,4H,6H-pyrimido[2,1-b][1,3]thiazine-3-carboxamide (CAS 1421524-77-7): A Comprehensive Overview

8-tert-butyl-N-(3-fluoro-4-methylphenyl)-6-oxo-2H,3H,4H,6H-pyrimido[2,1-b][1,3]thiazine-3-carboxamide (CAS 1421524-77-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyrimidothiazine class, which is known for its diverse biological activities. The presence of a tert-butyl group, a fluoro substituent, and a methylphenyl moiety in its structure contributes to its unique physicochemical properties and potential applications.

The molecular formula of this compound is C₁₉H₂₂FN₃O₂S, and its molecular weight is approximately 375.46 g/mol. The pyrimidothiazine core is a heterocyclic system that combines pyrimidine and thiazine rings, offering a versatile scaffold for drug design. Researchers are particularly interested in its carboxamide functional group, which is often associated with enhanced binding affinity to biological targets.

One of the most frequently asked questions about 8-tert-butyl-N-(3-fluoro-4-methylphenyl)-6-oxo-2H,3H,4H,6H-pyrimido[2,1-b][1,3]thiazine-3-carboxamide is its potential therapeutic applications. Recent studies suggest that derivatives of pyrimidothiazine exhibit promising activity against various enzymes and receptors, making them candidates for treating inflammatory and metabolic disorders. The fluoro and methyl substitutions on the phenyl ring are believed to improve metabolic stability and bioavailability, which are critical factors in drug development.

In the agrochemical sector, 8-tert-butyl-N-(3-fluoro-4-methylphenyl)-6-oxo-2H,3H,4H,6H-pyrimido[2,1-b][1,3]thiazine-3-carboxamide is being explored for its potential as a plant growth regulator or pesticide. The thiazine moiety is known to interact with specific biological pathways in pests, offering a targeted approach to crop protection. This aligns with the growing demand for environmentally friendly agrochemicals that minimize harm to non-target organisms.

The synthesis of 8-tert-butyl-N-(3-fluoro-4-methylphenyl)-6-oxo-2H,3H,4H,6H-pyrimido[2,1-b][1,3]thiazine-3-carboxamide typically involves multi-step organic reactions, including condensation, cyclization, and amidation. Researchers are optimizing these processes to improve yield and purity, which are essential for scaling up production. The compound's solubility and stability under various conditions are also being investigated to ensure its suitability for different applications.

From a market perspective, the demand for pyrimidothiazine derivatives is expected to grow, driven by advancements in drug discovery and sustainable agriculture. Companies specializing in fine chemicals and custom synthesis are increasingly offering 8-tert-butyl-N-(3-fluoro-4-methylphenyl)-6-oxo-2H,3H,4H,6H-pyrimido[2,1-b][1,3]thiazine-3-carboxamide as a research tool for academic and industrial labs. Its unique structure and functional groups make it a valuable intermediate for further chemical modifications.

For researchers working with 8-tert-butyl-N-(3-fluoro-4-methylphenyl)-6-oxo-2H,3H,4H,6H-pyrimido[2,1-b][1,3]thiazine-3-carboxamide, proper handling and storage are essential to maintain its integrity. The compound should be stored in a cool, dry place, away from light and moisture, to prevent degradation. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly used to characterize and verify its purity.

In conclusion, 8-tert-butyl-N-(3-fluoro-4-methylphenyl)-6-oxo-2H,3H,4H,6H-pyrimido[2,1-b][1,3]thiazine-3-carboxamide (CAS 1421524-77-7) represents a fascinating area of research with potential applications in medicine and agriculture. Its intricate structure and functional diversity make it a compelling subject for further study, particularly in the context of drug design and agrochemical innovation. As scientific understanding of this compound deepens, its role in addressing global health and environmental challenges is likely to expand.